![molecular formula C9H15NO2 B3236624 Ethyl 5-aminospiro[2.3]hexane-1-carboxylate CAS No. 1373028-53-5](/img/structure/B3236624.png)
Ethyl 5-aminospiro[2.3]hexane-1-carboxylate
Overview
Description
Ethyl 5-aminospiro[2.3]hexane-1-carboxylate is a chemical compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. The compound is a spirocyclic derivative of ethyl 2-oxocyclopentanecarboxylate and has a unique structural arrangement that makes it an attractive target for drug development.
Scientific Research Applications
Synthesis of Conformationally Rigid Amino Acids
Ethyl 5-aminospiro[2.3]hexane-1-carboxylate is used in the synthesis of novel, conformationally rigid amino acids. These compounds are analogues of essential amino acids like glutamic acid and lysine, and are synthesized from 3-methylidenecyclobutanecarbonitrile. Such amino acids are significant due to their rigid structures, which have potential applications in studying protein structure and function (Yashin et al., 2019).
Development of GABAergic Modulators
Research has shown that derivatives of this compound, specifically spiro[2.3]hexane amino acids, can act as promising modulators of GABAergic cascades in the human central nervous system. This application is crucial in the context of neurological research and potential treatments for neurological disorders (Yashin et al., 2017).
Antimalarial and Antimycobacterial Activities
Some derivatives of this compound have been synthesized and evaluated for their antimalarial and antimycobacterial activities. This research is vital for developing new therapeutics against infectious diseases like malaria and tuberculosis (Ningsanont et al., 2003).
properties
IUPAC Name |
ethyl 5-aminospiro[2.3]hexane-2-carboxylate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H15NO2/c1-2-12-8(11)7-5-9(7)3-6(10)4-9/h6-7H,2-5,10H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZVRMSBUBJVIMFM-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1CC12CC(C2)N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H15NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
169.22 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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